6-cyano-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
BenchChem offers high-quality 6-cyano-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-cyano-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
6-cyano-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2/c15-7-8-3-1-5-10-9-4-2-6-11(9)13(14(17)18)16-12(8)10/h1-5,9,11,13,16H,6H2,(H,17,18) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AKXRGWQPLHQHOZ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CC2C1C(NC3=C(C=CC=C23)C#N)C(=O)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.26 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
6-Cyano-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid (CAS No. 957033-29-3) is a compound of interest due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
- Molecular Formula : C14H12N2O2
- Molecular Weight : 240.26 g/mol
- Structure : The compound features a cyclopentaquinoline core with a carboxylic acid and cyano substituents, which are critical for its biological activity.
Anticancer Activity
Recent studies have evaluated the anticancer potential of various quinoline derivatives, including 6-cyano-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid. The compound has shown promising results in inhibiting tumor cell proliferation across several cancer types:
- Cell Lines Tested :
- Cervical (HeLa)
- Breast (MCF7)
- Colorectal (SW480, HCT116)
In one study, quinoline derivatives exhibited selective cytotoxicity against MCF7 cells with IC50 values significantly lower than those of standard chemotherapeutics like cisplatin .
Anti-inflammatory Effects
The compound has also been investigated for its anti-inflammatory properties. In vitro assays demonstrated that it could reduce lipopolysaccharide (LPS)-induced inflammation in RAW264.7 mouse macrophages. The observed half-maximal inhibitory concentration (IC50) values indicated that it possesses considerable anti-inflammatory activity comparable to traditional non-steroidal anti-inflammatory drugs (NSAIDs) .
The proposed mechanisms for the biological activity of 6-cyano-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid include:
- Inhibition of Kinases : Similar compounds have been shown to inhibit DYRK1A and other kinases involved in cell signaling pathways related to cancer and inflammation .
- Chelation with Divalent Metals : The carboxylic acid group may facilitate chelation with metal ions, enhancing the compound's interaction with biological targets .
Summary of Biological Activities
| Activity Type | Cell Lines/Models | IC50 Values | References |
|---|---|---|---|
| Anticancer | MCF7, HeLa | <10 µM | |
| Anti-inflammatory | RAW264.7 Macrophages | 5-20 µM |
Study 1: Anticancer Assessment
In a controlled study examining the effects of various quinoline derivatives on cancer cell lines, 6-cyano-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid was found to significantly inhibit growth in MCF7 cells over a 72-hour incubation period. The study highlighted its potential as a lead compound for further development in cancer therapeutics .
Study 2: Inflammatory Response Modulation
Another study focused on the anti-inflammatory properties of this compound demonstrated that treatment with varying concentrations resulted in a dose-dependent decrease in pro-inflammatory cytokines in LPS-stimulated macrophages. This suggests a mechanism that could be leveraged for therapeutic applications in inflammatory diseases .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
